Cas no 110570-00-8 (1,1':3',1'':3'',1''':3''',1''''-Quinquephenyl,3,3''''-dibromo-2,2',2'',2''',2''''-pentamethoxy-5,5',5'',5''',5''''-pentamethyl-)

1,1':3',1'':3'',1''':3''',1''''-Quinquephenyl,3,3''''-dibromo-2,2',2'',2''',2''''-pentamethoxy-5,5',5'',5''',5''''-pentamethyl- structure

110570-00-8 structure

Product Name:1,1':3',1'':3'',1''':3''',1''''-Quinquephenyl,3,3''''-dibromo-2,2',2'',2''',2''''-pentamethoxy-5,5',5'',5''',5''''-pentamethyl-

CAS No:110570-00-8

MF:C₄₀H₄₀O₅Br₂

MW:760.5506

CID:1194254

Chemical and Physical Properties
Related Products

1,1':3',1'':3'',1''':3''',1''''-Quinquephenyl,3,3''''-dibromo-2,2',2'',2''',2''''-pentamethoxy-5,5',5'',5''',5''''-pentamethyl- Chemical and Physical Properties

Names and Identifiers

- 1,1':3',1'':3'',1''':3''',1''''-Quinquephenyl,3,3''''-dibromo-2,2',2'',2''',2''''-pentamethoxy-5,5',5'',5''',5''''-pentamethyl-

Computed Properties

Exact Mass: 758.1243

Experimental Properties

PSA: 46.15

1,1':3',1'':3'',1''':3''',1''''-Quinquephenyl,3,3''''-dibromo-2,2',2'',2''',2''''-pentamethoxy-5,5',5'',5''',5''''-pentamethyl- Related Literature

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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153

110570-00-8 (1,1':3',1'':3'',1''':3''',1''''-Quinquephenyl,3,3''''-dibromo-2,2',2'',2''',2''''-pentamethoxy-5,5',5'',5''',5''''-pentamethyl-) Related Products

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